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Compound of Interest

Compound Name: Heilaohuguosu G

Cat. No.: B15571834 Get Quote

In-Depth Technical Guide to Heilaohuguosu G
For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers
Heilaohuguosu G is a cyclolignan compound that has been identified and isolated from

Kadsura coccinea. It is recognized for its potential hepatoprotective activities. The primary

chemical identifiers for Heilaohuguosu G are summarized in the table below.

Identifier Value Source

CAS Number 2763689-78-5 [1]

Molecular Formula
Not definitively reported in the

searched literature.

IUPAC Name
Not definitively reported in the

searched literature.

SMILES
Not definitively reported in the

searched literature.

InChI
Not definitively reported in the

searched literature.
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Quantitative Data
Heilaohuguosu G has demonstrated hepatoprotective effects in in-vitro studies. A key

quantitative measure of its activity against acetaminophen (APAP)-induced toxicity in HepG-2

cells is presented below.

Assay Cell Line
Compound
Concentration

Endpoint Result

APAP-induced

toxicity
HepG-2 10 μM

Cell Survival

Rate
45.7%

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Heilaohuguosu G
are not yet available in the public domain based on the conducted searches. The primary

literature describing these methodologies is essential for replication and further development.

Signaling Pathways and Logical Relationships
The precise signaling pathways modulated by Heilaohuguosu G have not been explicitly

detailed in the available literature. However, given its documented hepatoprotective activity, it is

plausible that it interacts with pathways known to be involved in liver injury and protection. A

generalized workflow for the discovery and initial biological screening of a novel natural product

like Heilaohuguosu G is depicted below.
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Caption: A generalized workflow for the isolation and initial biological evaluation of a natural

product.

Further research is necessary to elucidate the specific molecular targets and signaling

cascades affected by Heilaohuguosu G, which would provide a more detailed understanding

of its mechanism of action and therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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